1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine

• IUPAC Name: 1-(3,4-dichlorophenyl)-4-(2-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C16H15Cl2FN2O2S/c17-13-6-5-12(11-14(13)18)20-7-9-21(10-8-20)24(22,23)16-4-2-1-3-15(16)19/h1-6,11H,7-10H2
• InChI Key: DYORHYLHNQJDEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C16H15Cl2FN2O2S
• Molecular Weight: 389.3 g/mol

Description

1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperazine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine is not yet fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors in the body, leading to the inhibition of cancer cell growth, viral replication, or bacterial growth.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. It has also been found to increase the levels of certain neurotransmitters in the brain, leading to its potential use in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine has several advantages and limitations for lab experiments. Its advantages include its potential applications in various fields, its easy synthesis method, and its availability. Its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine. One direction is to further study its potential use in the treatment of cancer, viral infections, and bacterial infections. Another direction is to study its potential use in the treatment of neurological disorders such as depression and anxiety. Further studies are also needed to fully understand its mechanism of action and to determine its potential toxicity.

Synthesis Methods

1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine can be synthesized using different methods. One of the most commonly used methods is the reaction of 1-(3,4-Dichlorophenyl)piperazine with 2-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is obtained after purification using column chromatography.

Scientific Research Applications

1-(3,4-Dichlorophenyl)-4-((2-fluorophenyl)sulfonyl)piperazine has been extensively studied for its potential applications in various fields. It has been found to have anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use in the treatment of depression, anxiety, and other neurological disorders.